
An In-depth Technical Guide to 3-
Nitrobenzophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Nitrobenzophenone

Cat. No.: B1329437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Nitrobenzophenone, a key

chemical intermediate. It covers its fundamental identifiers, physicochemical properties, a

detailed experimental protocol for its synthesis, and essential safety information. This

document is intended to serve as a valuable resource for professionals in research, chemical

synthesis, and drug development.

Core Identifiers and Properties
3-Nitrobenzophenone is an organic compound characterized by a benzophenone core

substituted with a nitro group at the meta-position. This substitution significantly influences its

chemical reactivity and physical properties.

Chemical Identifiers
A comprehensive list of identifiers for 3-Nitrobenzophenone is provided below, facilitating its

unambiguous identification in literature and databases.
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Identifier Type Value

CAS Number 2243-80-3[1][2]

IUPAC Name (3-nitrophenyl)(phenyl)methanone[2][3]

Molecular Formula C₁₃H₉NO₃[1][2]

Molecular Weight 227.22 g/mol [1]

EINECS Number 218-819-9[1][3]

InChI
InChI=1S/C13H9NO3/c15-13(10-5-2-1-3-6-

10)11-7-4-8-12(9-11)14(16)17/h1-9H[2][3]

InChIKey MFYLRNKOXORIPK-UHFFFAOYSA-N[2][3]

SMILES
C1=CC=C(C=C1)C(=O)C2=CC(=CC=C2)--

INVALID-LINK--[O-][3]

Synonyms

m-Nitrobenzophenone, (3-

Nitrophenyl)phenylmethanone, Methanone, (3-

nitrophenyl)phenyl-[1][2][4]

Physicochemical Properties
The key physical and chemical properties of 3-Nitrobenzophenone are summarized in the

following table.

Property Value

Physical Description Tan to light brown crystalline powder[1]

Melting Point 92-94 °C[1]

Boiling Point 368.92 °C (estimated)[5]

Density 1.2422 g/cm³ (estimated)[5]

Solubility
Soluble in organic solvents like ethanol and

acetone; limited solubility in water.[4]
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Synthesis of 3-Nitrobenzophenone
The primary method for synthesizing 3-Nitrobenzophenone is through the Friedel-Crafts

acylation of benzene with 3-nitrobenzoyl chloride in the presence of a Lewis acid catalyst,

typically aluminum chloride (AlCl₃).

Experimental Protocol: Friedel-Crafts Acylation
This protocol outlines a representative procedure for the laboratory-scale synthesis of 3-
Nitrobenzophenone.

Materials and Reagents:

Benzene (anhydrous)

3-Nitrobenzoyl chloride

Aluminum chloride (anhydrous)

Dichloromethane (anhydrous)

Hydrochloric acid (concentrated)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Ice

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a dropping funnel, a

reflux condenser, and a nitrogen inlet, add anhydrous aluminum chloride (1.1 equivalents)

and anhydrous dichloromethane. Cool the mixture to 0°C in an ice bath under a nitrogen

atmosphere.

Addition of Acyl Chloride: Dissolve 3-nitrobenzoyl chloride (1.0 equivalent) in anhydrous

dichloromethane and add it to the dropping funnel. Add the solution dropwise to the stirred
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aluminum chloride suspension over 30 minutes, maintaining the temperature at 0°C.

Addition of Benzene: After the addition of the acyl chloride is complete, add anhydrous

benzene (1.0 equivalent), also dissolved in anhydrous dichloromethane, dropwise to the

reaction mixture over 30 minutes.

Reaction: Once the addition is complete, allow the reaction mixture to warm to room

temperature and then heat under reflux for 2-3 hours to ensure the reaction goes to

completion.

Quenching: Cool the reaction mixture back to 0°C and slowly and carefully pour it into a

beaker containing a mixture of crushed ice and concentrated hydrochloric acid to

decompose the aluminum chloride complex.

Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract

the aqueous layer with dichloromethane. Combine the organic layers.

Purification: Wash the combined organic layers with saturated sodium bicarbonate solution

and then with water. Dry the organic layer over anhydrous magnesium sulfate, filter, and

remove the solvent under reduced pressure.

Recrystallization: The crude product can be further purified by recrystallization from a

suitable solvent, such as ethanol, to yield pure 3-Nitrobenzophenone.

Applications in Research and Development
3-Nitrobenzophenone serves as a versatile intermediate in organic synthesis. It is a known

precursor in the synthesis of ketoprofen, a non-steroidal anti-inflammatory drug.[6] Additionally,

its photochemical properties make it useful as a photoinitiator in polymer chemistry and as a

plastic additive to study photolytic degradation.[4][6] The presence of the nitro group allows for

further chemical transformations, such as reduction to an amino group, enabling the synthesis

of a wide range of derivatives, including various substituted benzophenones and heterocyclic

compounds.

Safety and Handling
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3-Nitrobenzophenone is classified as an irritant and requires careful handling in a laboratory

setting.

GHS Hazard Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard statements for 3-Nitrobenzophenone:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

S26: In case of contact with eyes, rinse immediately with plenty of water and seek medical

advice.[1]

S37/39: Wear suitable gloves and eye/face protection.[1]

It is imperative to handle this compound in a well-ventilated fume hood and to use appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 3-Nitrobenzophenone via

the Friedel-Crafts acylation reaction.
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Caption: Synthesis workflow for 3-Nitrobenzophenone.

GHS Hazard Classification Overview
This diagram provides a visual summary of the GHS hazard classifications for 3-
Nitrobenzophenone.
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Caption: GHS Hazard Classifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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